Cas no 549549-01-1 (1,2-PROPANEDIOL, 3-(2-CHLORO-4-NITRO-1H-IMIDAZOL-1-YL)-)

• Product Name: 1,2-PROPANEDIOL, 3-(2-CHLORO-4-NITRO-1H-IMIDAZOL-1-YL)-
• CAS No: 549549-01-1
• MF: C₆H₈ClN₃O₄
• MW: 221.598420143127
• CID: 3181814
• Update Time: 2025-03-25

1,2-PROPANEDIOL, 3-(2-CHLORO-4-NITRO-1H-IMIDAZOL-1-YL)- Chemical and Physical Properties

Names and Identifiers

• 1,2-PROPANEDIOL, 3-(2-CHLORO-4-NITRO-1H-IMIDAZOL-1-YL)-

• Inchi： 1S/C6H8ClN3O4/c7-6-8-5(10(13)14)2-9(6)1-4(12)3-11/h2,4,11-12H,1,3H2
• InChI Key： CQGIMOORQYQLQA-UHFFFAOYSA-N
• SMILES： C(O)C(O)CN1C(Cl)=NC([N+]([O-])=O)=C1

Experimental Properties

• Density: 1.76±0.1 g/cm3(Predicted)
• Melting Point: 108-109 °C(Solv: methanol (67-56-1))
• Boiling Point: 534.1±60.0 °C(Predicted)
• pka: 13.41±0.20(Predicted)